Cas no 100535-65-7 (Ethyl 2-(aminomethyl)-2-propylpentanoate)

• Product Name: Ethyl 2-(aminomethyl)-2-propylpentanoate
• CAS No: 100535-65-7
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD16809971
• CID: 2841430
• PubChem ID: 62596761
• Update Time: 2023-08-07

Ethyl 2-(aminomethyl)-2-propylpentanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL2-(AMINOMETHYL)-2-PROPYLPENTANOATE
• Ethyl 2-(aminomethyl)-2-propylpentanoate

• MDL： MFCD16809971
• Inchi： 1S/C11H23NO2/c1-4-7-11(9-12,8-5-2)10(13)14-6-3/h4-9,12H2,1-3H3
• InChI Key： NSBPVTDPLKWUFO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN)(CCC)CCC)=O

Computed Properties

• Exact Mass: 201.172879g/mol
• Monoisotopic Mass: 201.172879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.31g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives